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Compound of Interest

Compound Name: 0TS964

Cat. No.: B8056016

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of 0TS964, a potent inhibitor of T-LAK cell-originated protein
kinase (TOPK) and cyclin-dependent kinase 11 (CDK11). Adherence to these guidelines is
essential for ensuring personnel safety and maintaining a secure laboratory environment.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is the first line of defense against accidental
exposure to OTS964. The following table summarizes the required PPE for various laboratory
activities involving this compound.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8056016?utm_src=pdf-interest
https://www.benchchem.com/product/b8056016?utm_src=pdf-body
https://www.benchchem.com/product/b8056016?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8056016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Activity Required PPE

- Disposable Nitrile Gloves (double-gloving

recommended) - Laboratory Coat - Safety
Weighing and Aliquoting Powder Goggles with Side Shields or Face Shield -

FFP3 or N95 Respirator (in the absence of a

certified chemical fume hood)

_ . _ - Disposable Nitrile Gloves - Laboratory Coat -
Preparing Stock and Working Solutions
Safety Goggles

- Disposable Nitrile Gloves - Laboratory Coat -

Cell Culture and In Vitro Assays ] ]
Safety Goggles (when handling stock solutions)

- Chemical-Resistant Nitrile Gloves (double-
Spill CI gloving) - Impervious Laboratory Gown or
ill Cleanu
P P Coveralls - Chemical Splash Goggles and Face

Shield - FFP3 or N95 Respirator

Operational Plan: From Receipt to Disposal

This section outlines a step-by-step operational plan for the safe handling of OTS964
throughout its lifecycle in the laboratory.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
If compromised, do not open and follow your institution's hazardous material incident

protocol.

o Storage of Powder: Store the unopened container of OTS964 powder at -20°C in a
designated and clearly labeled area for potent compounds.

o Storage of Stock Solutions: Prepare stock solutions in a certified chemical fume hood. Store
aliquots of the stock solution at -20°C or -80°C to minimize freeze-thaw cycles.

Preparation of Stock and Working Solutions

This protocol is for the preparation of a 10 mM stock solution in Dimethyl Sulfoxide (DMSO).
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Materials:

OTS964 powder

Anhydrous DMSO

Sterile, amber microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer
Procedure:

e Bring the OTS964 powder container and anhydrous DMSO to room temperature inside a
desiccator.

o Perform all subsequent steps in a certified chemical fume hood.

o Carefully weigh the desired amount of OTS964 powder into a sterile tube.

¢ Add the calculated volume of anhydrous DMSO to achieve a 10 mM concentration.

o Cap the tube securely and vortex thoroughly until the powder is completely dissolved.
 Visually inspect the solution to ensure there are no visible particulates.

 Aliquot the stock solution into smaller, single-use volumes in amber tubes to protect from
light.

» Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C or -80°C.
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Figure 1. A step-by-step workflow for the preparation of OTS964 stock solutions.

Signaling Pathway of OTS964 Action
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OTS964 is a dual inhibitor of TOPK and CDK11, leading to defects in cytokinesis and
subsequent apoptosis in cancer cells.[1][2]
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Figure 2. The inhibitory effect of 0TS964 on TOPK and CDK11, leading to cytokinesis failure
and apoptosis.

Disposal Plan

The disposal of 0TS964 and all contaminated materials must be handled as hazardous
chemical waste.

Waste Segregation

» Solid Waste: All disposable items that have come into contact with OTS964, including
gloves, pipette tips, tubes, and absorbent paper, must be collected in a dedicated, clearly
labeled hazardous waste container.
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e Liquid Waste: Unused or waste solutions of OTS964, including cell culture media containing
the compound, should be collected in a separate, sealed, and clearly labeled hazardous
liquid waste container. Do not mix with other solvent waste streams unless permitted by your
institution's environmental health and safety (EHS) office.

o Sharps: Needles, syringes, or any other sharps contaminated with OTS964 must be
disposed of in a designated sharps container for chemical-contaminated sharps.

Decontamination

o Glassware: Reusable glassware should be decontaminated by soaking in a 1 M sodium
hydroxide solution for at least 24 hours, followed by thorough rinsing with water and then a
laboratory detergent.

o Work Surfaces: Decontaminate work surfaces in the chemical fume hood and any other
affected areas with a suitable laboratory detergent, followed by a rinse with 70% ethanol.

Final Disposal

» All hazardous waste containers must be sealed and labeled in accordance with your
institution's and local regulations.

o Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous
waste. Do not dispose of O0TS964 or contaminated materials in the regular trash or down the
drain.

By implementing these safety and handling procedures, researchers can minimize the risks
associated with OTS964 and ensure a safe and compliant laboratory environment. Always
consult your institution's specific safety guidelines and the manufacturer's Safety Data Sheet
(SDS) for the most comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling OTS964]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8056016#personal-protective-equipment-for-
handling-ots964]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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